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Compound of Interest

Compound Name: Acetoxime benzoate

Cat. No.: B2968106

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and
recommended storage conditions for Acetoxime benzoate (CAS No. 942-89-2). Due to the
limited availability of specific, publicly accessible quantitative stability data for this compound,
this guide synthesizes information from safety data sheets, general knowledge of oxime and
benzoate chemistry, and established principles of pharmaceutical stability testing. The
experimental protocols and degradation pathways described herein are based on standard
methodologies and chemical theory, providing a framework for in-house stability assessments.

Summary of Physicochemical Properties and
Storage

A foundational understanding of Acetoxime benzoate's properties is crucial for its proper
handling and storage.
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Property Value Reference
CAS Number 942-89-2 [1][2]
Molecular Formula C10H11NO2 [1][2]
Molecular Weight 177.20 g/mol [1]

White to off-white crystalline
Appearance

powder
Melting Point 46-48 °C [3]

2-8°C; Cool, dry, well-
Storage Temperature _ [4]
ventilated area

Recommended Storage Conditions

To ensure the integrity and stability of Acetoxime benzoate, the following storage conditions
are recommended based on available safety data sheets and general chemical handling
principles:

o Temperature: Store in a cool, dry place. Some suppliers recommend refrigerated storage at
2-8°C.[4] Avoid exposure to high temperatures and direct heat sources.

o Light: Store in a light-resistant container to prevent potential photodegradation.

» Moisture: Keep the container tightly sealed to protect from moisture, which could facilitate
hydrolysis.

e Incompatibilities: Store away from strong oxidizing agents.[5]

e Ventilation: Ensure storage in a well-ventilated area.

Potential Degradation Pathways

Based on the chemical structure of Acetoxime benzoate, an O-acyl oxime, the following
degradation pathways are plausible under stress conditions. It is important to note that specific
degradation products for Acetoxime benzoate have not been detailed in the public literature.
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Hydrolysis

The ester linkage in Acetoxime benzoate is susceptible to hydrolysis, which can be catalyzed
by both acids and bases. This process would lead to the cleavage of the ester bond, yielding
benzoic acid and acetoxime. While oximes are generally more resistant to hydrolysis than
imines, the reaction can be facilitated by heating in the presence of inorganic acids.[6][7]
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Caption: Hypothetical hydrolytic degradation of Acetoxime benzoate.

Photodegradation

O-acyl oximes are known to be susceptible to photodegradation upon exposure to light,
particularly UV radiation. This can lead to the homolytic cleavage of the N-O bond, generating
nitrogen-centered and carboxyl radicals. These reactive intermediates can then undergo a
variety of subsequent reactions, leading to a complex mixture of degradation products. The
specific photoproducts would depend on the solvent and the presence of oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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